Cas no 58481-38-2 (6-AMINO-5-BROMO-1-ISOBUTYL-3-METHYL-1H-PYRIMIDINE-2,4-DIONE)
58481-38-2 structure
Product Name:6-AMINO-5-BROMO-1-ISOBUTYL-3-METHYL-1H-PYRIMIDINE-2,4-DIONE
CAS No:58481-38-2
MF:C9H14BrN3O2
MW:276.13036108017
CID:948560
PubChem ID:2461625
Update Time:2025-04-19
6-AMINO-5-BROMO-1-ISOBUTYL-3-METHYL-1H-PYRIMIDINE-2,4-DIONE Chemical and Physical Properties
Names and Identifiers
-
- 6-AMINO-5-BROMO-1-ISOBUTYL-3-METHYL-1H-PYRIMIDINE-2,4-DIONE
- 6-amino-5-bromo-3-methyl-1-(2-methylpropyl)pyrimidine-2,4-dione
- AC1M764Y
- AC1Q1PKK
- AG-G-06915
- CTK5A8381
- EN300-06670
- MolPort-002-465-078
- 6-Amino-5-bromo-1-isobutyl-3-methylpyrimidine-2,4(1H,3H)-dione
- 58481-38-2
- AKOS017269024
- SR-01000045362
- DTXSID10368749
- DB-350365
- SR-01000045362-1
- 6-amino-5-bromo-3-methyl-1-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
-
- Inchi: 1S/C9H14BrN3O2/c1-5(2)4-13-7(11)6(10)8(14)12(3)9(13)15/h5H,4,11H2,1-3H3
- InChI Key: XJCMWCFFTPCOAU-UHFFFAOYSA-N
- SMILES: BrC1C(N(C)C(N(C=1N)CC(C)C)=O)=O
Computed Properties
- Exact Mass: 275.02702
- Monoisotopic Mass: 275.02694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 66.64
6-AMINO-5-BROMO-1-ISOBUTYL-3-METHYL-1H-PYRIMIDINE-2,4-DIONE Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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